Cas no 1992860-16-8 ((2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid)
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-7169123
- AKOS026739692
- (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid
- 1992860-16-8
-
- Inchi: 1S/C14H14N2O4S/c17-13(18)11(8-12-15-6-7-21-12)16-14(19)20-9-10-4-2-1-3-5-10/h1-7,11H,8-9H2,(H,16,19)(H,17,18)/t11-/m0/s1
- InChI Key: XOHPRUOTTOJBSB-NSHDSACASA-N
- SMILES: S1C=CN=C1C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 306.06742811g/mol
- Monoisotopic Mass: 306.06742811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 117Ų
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7169123-0.05g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid |
1992860-16-8 | 95.0% | 0.05g |
$948.0 | 2025-03-12 | |
| Enamine | EN300-7169123-0.1g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid |
1992860-16-8 | 95.0% | 0.1g |
$993.0 | 2025-03-12 | |
| Enamine | EN300-7169123-0.25g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid |
1992860-16-8 | 95.0% | 0.25g |
$1038.0 | 2025-03-12 | |
| Enamine | EN300-7169123-0.5g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid |
1992860-16-8 | 95.0% | 0.5g |
$1084.0 | 2025-03-12 | |
| Enamine | EN300-7169123-1.0g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid |
1992860-16-8 | 95.0% | 1.0g |
$1129.0 | 2025-03-12 | |
| Enamine | EN300-7169123-2.5g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid |
1992860-16-8 | 95.0% | 2.5g |
$2211.0 | 2025-03-12 | |
| Enamine | EN300-7169123-5.0g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid |
1992860-16-8 | 95.0% | 5.0g |
$3273.0 | 2025-03-12 | |
| Enamine | EN300-7169123-10.0g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid |
1992860-16-8 | 95.0% | 10.0g |
$4852.0 | 2025-03-12 |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid
(2S)-2-{[(Benzyloxy)Carbonyl]Amino}-3-(1,3-Thiazol-2-Yl)Propanoic Acid: A Comprehensive Overview
The compound with CAS No. 1992860-16-8, commonly referred to as (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and biotechnology. This compound is notable for its complex structure, which includes a thiazole ring and a benzyloxycarbonyl (Cbz) protecting group, making it a valuable intermediate in peptide synthesis and drug discovery.
Structure and Synthesis
The molecular structure of (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid is characterized by a central chiral carbon atom bonded to an amino group protected by a benzyloxycarbonyl (Cbz) group, a thiazole ring at the gamma position, and a carboxylic acid moiety. The stereochemistry at the chiral center is S configuration, which is crucial for its biological activity and selectivity.
Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess (ee). The synthesis typically involves the coupling of an appropriately substituted thiazole derivative with a chiral amino alcohol or amine under catalytic asymmetric conditions. The use of transition metal catalysts, such as palladium or rhodium complexes, has significantly improved the yield and stereoselectivity of the reaction.
Biological Activity and Applications
This compound exhibits potent biological activity due to its unique structure and stereochemistry. It has been extensively studied as a substrate in enzymatic reactions, particularly in the context of peptidases and proteases. The presence of the thiazole ring imparts additional functionality, making it an attractive candidate for drug design targeting various therapeutic areas such as oncology, inflammation, and infectious diseases.
Recent studies have highlighted its potential as an inhibitor of specific proteolytic enzymes involved in disease progression. For instance, research published in *Nature Chemical Biology* demonstrated that this compound can modulate the activity of caspases, which are key players in apoptosis regulation. This finding underscores its potential as a lead compound for developing novel therapeutics.
Chemical Properties and Stability
The chemical properties of (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid are influenced by its functional groups. The benzyloxycarbonyl group provides protection to the amino group during synthesis but can be readily removed under acidic or basic conditions to regenerate the free amine. The thiazole ring contributes to the molecule's aromaticity and stability under physiological conditions.
Stability studies have shown that this compound is relatively stable under neutral pH conditions but may undergo hydrolysis under strongly acidic or basic environments. These properties are critical when considering its use in pharmaceutical formulations or as an intermediate in organic synthesis.
Synthetic Applications
In terms of synthetic applications, this compound serves as an excellent building block for constructing more complex molecules with therapeutic potential. Its chiral center allows for the creation of enantiomerically pure compounds, which are essential for modern drug development due to their improved efficacy and reduced side effects.
Recent advancements in click chemistry have further expanded its utility. For example, researchers have utilized this compound in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to construct bioactive macrocycles with potential applications in anticancer therapy.
Future Directions
The future prospects for (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid are promising given its versatility and unique properties. Ongoing research aims to explore its role in targeted drug delivery systems and as a component in peptide-based vaccines.
Additionally, there is growing interest in leveraging this compound for the development of biosensors and diagnostic tools due to its ability to interact with specific biomolecules with high specificity.
Conclusion
In summary
,1992860-16-8 ((2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)